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Compound of Interest

Compound Name: p60c-src substrate II

Cat. No.: B070318 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of p60c-src substrate II, a
pentapeptide substrate for the tyrosine kinase pp60c-src.

The following procedural guidance is designed to directly answer operational questions

regarding the safe disposal of this research material. Adherence to these protocols is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling
Before handling p60c-src substrate II, it is crucial to wear appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. All

handling of the lyophilized powder should be conducted in a well-ventilated area or a chemical

fume hood to minimize the risk of inhalation.

Disposal of p60c-src Substrate II
As a synthetic peptide with uncharacterized long-term toxicological properties, p60c-src
substrate II should be treated as potentially hazardous chemical waste. Disposal must adhere

to all local, state, and federal regulations.

Liquid Waste Disposal:
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Collection: All solutions containing p60c-src substrate II, including unused stock solutions

and experimental buffers, must be collected in a designated, leak-proof, and chemically

compatible hazardous waste container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name ("p60c-src substrate II"), the concentration of the peptide, and any other

solvents or reagents present in the solution.

Prohibition:Do not pour any liquid waste containing p60c-src substrate II down the sink.

Solid Waste Disposal:

Collection: All solid materials that have come into contact with p60c-src substrate II must be

disposed of as hazardous solid waste. This includes, but is not limited to:

Contaminated gloves, pipette tips, and other disposable labware.

Empty vials that originally contained the lyophilized peptide.

Absorbent materials used to clean up any spills.

Container: Place all contaminated solid waste into a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.

Labeling: Clearly label the container as "Hazardous Waste" and specify the contaminant

(e.g., "p60c-src substrate II contaminated debris").

Final Disposal:

Storage: All hazardous waste containers should be sealed and stored in a designated

satellite accumulation area within the laboratory.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

proper disposal of the collected waste.

Quantitative Data
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The following table summarizes the key chemical and physical properties of p60c-src
substrate II.

Property Value

Molecular Weight 668.74 g/mol [1]

Molecular Formula C₃₃H₄₄N₆O₉[1]

CAS Number 168781-78-0[1]

Form Lyophilized powder[2]

Purity >95%[2]

Solubility Soluble in water[1]

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years[1]

Storage (in Solvent)
-80°C for up to 6 months; -20°C for up to 1

month[1]

Experimental Protocols
While a specific protocol for p60c-src substrate II was not available, the following is a detailed

methodology for a general c-Src Kinase Assay that can be adapted for its use.[3]

Stock Solutions:

Src Kinase Reaction Buffer (SrcRB): 100mM Tris-HCl, pH 7.2, 125mM MgCl₂, 25mM MnCl₂,

2mM EGTA, 0.25mM sodium orthovanadate, 2mM dithiothreitol.

[γ-³²P]ATP: Prepare a 1 µCi/µl solution from a stock of 1mCi/100µl (3000Ci/mmol) by diluting

with 500µM unlabeled ATP containing 75mM MnCl₂.

p60c-src Substrate II: Prepare a 0.6-1.5mM stock solution by reconstituting the lyophilized

peptide with sterile distilled water or SrcRB.

c-Src Kinase: Use 2-20 Units per assay point.

Assay Protocol:
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Add 10µl of SrcRB to a microfuge tube.

Add 10µl of the p60c-src substrate II solution (to a final concentration of 150-375µM per

assay).

Add 10µl of the c-Src Kinase solution.

Initiate the reaction by adding 10µl of the diluted [γ-³²P]ATP solution.

Incubate the reaction mixture for 10 minutes at 30°C.

Terminate the reaction by adding 20µl of 40% Trichloroacetic Acid (TCA) and incubate for 5

minutes at room temperature.

Transfer 25µl of the reaction mixture to the center of a 2cm x 2cm P81 phosphocellulose

paper square.

Wash the paper squares three times for 5 minutes each with 0.75% phosphoric acid.

Wash the paper squares once with acetone for 5 minutes.

Transfer the dried paper squares to a scintillation vial, add 5ml of scintillation cocktail, and

measure the incorporated radioactivity using a scintillation counter.

Visualizations
The following diagrams illustrate a key signaling pathway involving pp60c-src and a typical

experimental workflow for a kinase assay.
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Caption: A simplified signaling pathway illustrating the activation of pp60c-src by a Receptor

Tyrosine Kinase (RTK) and its downstream effects on the Ras-MAPK, PI3K-AKT, and STAT3

pathways, ultimately leading to changes in gene expression.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b070318?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/p60c-src-substrate-ii.html
https://www.elabscience.com/p/p60c-src-substrate-ii--e-pp-1682
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MM_NF-14-117&DocumentId=null&DocumentUID=4719919&DocumentType=COA&Language=EN&Country=US&ProductBatchNo=17765&Origin=PDP
https://pubmed.ncbi.nlm.nih.gov/7545532/
https://pubmed.ncbi.nlm.nih.gov/7545532/
https://www.researchgate.net/figure/Schematic-diagram-of-Src-intracellular-signaling-pathway-and-various-cellular-processes_fig4_376708275
https://www.ahajournals.org/doi/pdf/10.1161/01.ATV.18.2.227
https://www.benchchem.com/product/b070318#p60c-src-substrate-ii-proper-disposal-procedures
https://www.benchchem.com/product/b070318#p60c-src-substrate-ii-proper-disposal-procedures
https://www.benchchem.com/product/b070318#p60c-src-substrate-ii-proper-disposal-procedures
https://www.benchchem.com/product/b070318#p60c-src-substrate-ii-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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